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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and
experimental protocols relevant to 2-Ethylcyclohexanol. The information is intended to
support safe laboratory practices and risk assessment in research and development settings.

Chemical and Physical Properties

2-Ethylcyclohexanol is a colorless liquid with a mild characteristic odor.[1] A summary of its
key physical and chemical properties is presented in Table 1 for easy reference and
comparison.

Table 1: Physical and Chemical Properties of 2-Ethylcyclohexanol
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Property Value Reference
Molecular Formula C8H160 [2]
Molecular Weight 128.21 g/mol [3]
CAS Number 3760-20-1 [2][3]
Appearance Colorl.ess' to almost colorless o]
clear liquid

Boiling Point 74 -79 °C at 16 hPa [5]
Melting Point 19.68 °C (estimate) [5]
Flash Point 68 °C (closed cup) [5]
Density 0.906 g/mL at 25 °C [5]
Solubility in Water No data available [5]
log Pow (Octanol/Water 0 583 5]

Partition Coefficient)

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Ethylcyclohexanol is classified as causing serious eye damage.[3]

Table 2: GHS Hazard Classification for 2-Ethylcyclohexanol

Hazard Class Category Hazard Statement Reference

H318: Causes serious
Category 1 [3]
eye damage

Serious eye

damage/eye irritation

NFPA 704 Diamond:

o Health (Blue): O - Poses no health hazard, no precautions necessary.[5]
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o Flammability (Red): 2 - Must be moderately heated or exposed to relatively high ambient
temperature before ignition can occur.[5]

« Instability (Yellow): O - Normally stable, even under fire exposure conditions, and is not
reactive with water.[5]

e Special (White): None |

Toxicological Data

Comprehensive toxicological data for 2-Ethylcyclohexanol is limited. Much of the available
information is qualitative or derived from studies on similar compounds. It is crucial to handle
this chemical with the assumption that it may have uncharacterized hazardous properties.

Table 3: Summary of Toxicological Data for 2-Ethylcyclohexanol
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Endpoint Result Species Reference
Acute Oral Toxicity No data available [5]
Acute Dermal Toxicity No data available [5]

Acute Inhalation

o No data available [5]
Toxicity
Skin )
] o No data available [5]
Corrosion/Irritation
Serious Eye Causes serious eye 3]
Damage/Irritation damage
Respiratory or Skin )
o No data available [5]
Sensitization
Germ Cell )
No data available [5]

Mutagenicity

No component of this
product present at
levels greater than or
) o equal t0 0.1% is
Carcinogenicity ) N [5]
identified as probable,
possible or confirmed

human carcinogen by

IARC.

Reproductive Toxicity No data available [5]
Specific Target Organ

Toxicity (Single No data available [5]
Exposure)

Specific Target Organ

Toxicity (Repeated No data available [5]
Exposure)

Aspiration Hazard No data available [5]
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Experimental Protocols for Hazard Assessment

While specific experimental data for 2-Ethylcyclohexanol is not always available, the
assessment of its toxicological properties would typically follow standardized methodologies,
such as the OECD Guidelines for the Testing of Chemicals. These guidelines are internationally
recognized for ensuring consistency and reliability of chemical safety data.

Skin Irritation Testing (OECD Guideline 439)

This in vitro test method uses reconstructed human epidermis (RhE) models to assess the
potential of a chemical to cause skin irritation.

Methodology:

» Tissue Preparation: Three-dimensional RhE models, which mimic the structure and function
of the human epidermis, are used.

o Chemical Application: The test chemical is applied topically to the surface of the RhE tissue.

o Exposure and Incubation: The tissues are exposed to the chemical for a defined period (e.qg.,
60 minutes), after which the chemical is removed by washing.[6] The tissues are then
incubated for a post-exposure period (e.g., 42 hours) to allow for the development of
cytotoxic effects.[6]

 Viability Assessment: Cell viability is determined using a quantitative assay, most commonly
the MTT assay.[6] In this assay, the mitochondrial activity of viable cells converts the yellow
MTT tetrazolium salt into a purple formazan product, which is then extracted and measured
spectrophotometrically.[6]

o Classification: A chemical is classified as a skin irritant if the tissue viability is reduced below
a certain threshold (e.g., < 50%) compared to a negative control.[6]

Serious Eye Damage/Eye Irritation Testing (OECD
Guideline 492)

This in vitro test method utilizes reconstructed human cornea-like epithelium (RhCE) models to
identify chemicals that can cause serious eye damage or eye irritation.
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Methodology:

Tissue Preparation: Three-dimensional RhCE models, which are morphologically and
physiologically similar to the human corneal epithelium, are employed.

Chemical Application: The test chemical is applied to the surface of the RhCE tissue. The
application procedure varies for liquids and solids. For liquids, a small volume (e.g., 50 pl) is
applied for a shorter duration (e.g., 30 minutes), while for solids, a specific weight (e.g., 50
mgq) is applied for a longer period (e.g., 6 hours).[7]

Exposure and Rinsing: Following the exposure period, the chemical is thoroughly rinsed from
the tissue surface.

Viability Assessment: Similar to the skin irritation test, cell viability is measured using the
MTT assay.

Classification: The classification of the chemical's eye irritation potential is based on the
remaining cell viability. For example, a viability of < 60% may indicate that the substance is
an eye irritant.[3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 2-

Ethylcyclohexanol.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory procedures being performed.

Table 4: Recommended Personal Protective Equipment
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Protection Type Recommendation Reference
Wear chemical safety goggles
and a face shield. Use
equipment for eye protection

Eye/Face Protection tested and approved under [5]

appropriate government
standards such as NIOSH
(US) or EN 166 (EU).

Skin Protection

Wear protective gloves (e.g.,
nitrile rubber) and a lab coat.
The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.

[5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
risk assessment indicates that
air-purifying respirators are
necessary, use a full-face
respirator with appropriate

cartridges.

[5]

Handling Procedures

e Avoid contact with skin and eyes.[9]

Avoid inhalation of vapor or mist.[5]

Use only in a well-ventilated area, preferably in a chemical fume hood.[10]

Wash hands thoroughly after handling.[10]

Keep away from heat, sparks, and open flames.[10]
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Storage

e Store in a cool, dry, and well-ventilated place.[5][10]

o Keep the container tightly closed.[5][10]

» Store away from incompatible materials such as strong oxidizing agents.[9]

Emergency Procedures
First Aid Measures

Table 5: First Aid Procedures for 2-Ethylcyclohexanol Exposure

Exposure Route First Aid Measures

Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o
respiration. Consult a

physician.

[5]

) Wash off with soap and plenty
Skin Contact -
of water. Consult a physician.

Rinse thoroughly with plenty of
water for at least 15 minutes
and consult a physician.[5]
Eye Contact )
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[10]

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.
Rinse mouth with water.

Consult a physician.

[5]

Accidental Release Measures
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e Personal Precautions: Use personal protective equipment.[5] Ensure adequate ventilation.[5]
Evacuate personnel to safe areas.[5]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let
the product enter drains.[5]

» Containment and Cleaning: Absorb the spill with inert material (e.g., sand, silica gel, acid
binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.[9]

Disposal Considerations

Dispose of 2-Ethylcyclohexanol and its containers in accordance with local, regional, and
national regulations.[10] Do not dispose of it into the environment.

Workflow for Safe Chemical Handling

The following diagram illustrates a generalized workflow for the safe handling of a chemical like
2-Ethylcyclohexanol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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